Cas no 828-93-3 (6-(methoxymethyl)-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile)

• Product Name: 6-(methoxymethyl)-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• CAS No: 828-93-3
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 988322
• PubChem ID: 224563
• Update Time: 2025-04-20

6-(methoxymethyl)-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(methoxymethyl)-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• 6-(methoxymethyl)-4-methyl-2-oxo-1H-pyridine-3-carbonitrile
• NSC-13131
• ChemDiv2_004967
• Nicotinonitrile, 1,2-dihydro-6-(methoxymethyl)-4-methyl-2-oxo-
• DHVLLSAJEHIDHO-UHFFFAOYSA-N
• NSC13131
• AKOS005592170
• 6-(Methoxymethyl)-4-methyl-2(1H)-oxonicotinonitrile
• DTXSID70279549
• NSC23796
• HMS1383B17
• IDI1_003682
• 2-methoxymethyl-4-methyl-5-cyano-6-pyridone
• NSC-23796
• 6-(Methoxymethyl)-4-methyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile #
• 828-93-3
• STK669891

• Inchi： 1S/C9H10N2O2/c1-6-3-7(5-13-2)11-9(12)8(6)4-10/h3H,5H2,1-2H3,(H,11,12)
• InChI Key： DHVLLSAJEHIDHO-UHFFFAOYSA-N
• SMILES： O(C)CC1=CC(C)=C(C#N)C(N1)=O

Computed Properties

• Exact Mass: 178.074227566g/mol
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 62.1Ų